Cas no 2580191-20-2 (Methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate)

• Product Name: Methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate
• CAS No: 2580191-20-2
• MF: C₇H₁₀F₃NO₂
• MW: 197.155012607574
• CID: 5658399
• PubChem ID: 165887530
• Update Time: 2025-10-28

Methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27726934
• 2580191-20-2
• methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate
• Methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate

• Inchi： 1S/C7H10F3NO2/c1-13-5(12)6(7(8,9)10)2-4(11)3-6/h4H,2-3,11H2,1H3
• InChI Key： QRMRJQOSITWATB-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)OC)CC(C1)N)(F)F

Computed Properties

• Exact Mass: 197.06636305g/mol
• Monoisotopic Mass: 197.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate

Methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate: A Comprehensive Overview

The compound Methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate, identified by the CAS number 2580191-20-2, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity. The molecule consists of a cyclobutane ring, which is a four-membered carbon ring, substituted with an amino group at the 3-position and a trifluoromethyl group at the 1-position. Additionally, the carboxylate group at the 1-position is esterified with a methyl group, contributing to the molecule's stability and reactivity.

The synthesis of this compound involves a series of precise chemical reactions, including nucleophilic substitutions, reductions, and esterifications. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. The use of chiral catalysts has been particularly effective in controlling the stereochemistry of the molecule, which is crucial for its biological activity. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure samples of this compound, making it a valuable tool in drug discovery and development.

The structural uniqueness of Methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate lies in its cyclobutane ring system. Cyclobutanes are known for their strained ring structure, which imparts unique electronic and steric properties to the molecule. The presence of the trifluoromethyl group further enhances these properties by introducing electron-withdrawing effects and increasing the molecule's lipophilicity. This combination makes the compound highly versatile in its applications.

In terms of biological activity, this compound has shown promising results in preliminary studies as a potential therapeutic agent. Its ability to interact with specific biological targets, such as enzymes or receptors, has been explored in various contexts. For instance, researchers have investigated its potential as an inhibitor of certain proteases involved in disease pathways. The amino group at the 3-position plays a critical role in these interactions, acting as a hydrogen bond donor or acceptor depending on the target protein's requirements.

The trifluoromethyl group at the 1-position contributes significantly to the compound's pharmacokinetic properties. Fluorinated compounds are often favored in drug design due to their improved bioavailability and metabolic stability. The methyl ester group further enhances these properties by increasing the molecule's solubility and absorption rate in biological systems.

Recent studies have also explored the use of Methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate in materials science applications. Its rigid cyclobutane structure makes it an attractive candidate for use in polymer synthesis or as a building block for advanced materials with tailored mechanical properties.

In conclusion, Methyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate is a multifaceted compound with significant potential across various fields. Its unique structure, coupled with its versatile chemical properties, positions it as a valuable asset in both academic research and industrial applications. As ongoing research continues to uncover new insights into its capabilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.